7-Fluoro-6-nitro-4-(prop-2-yn-1-yl)-2H-1,4-benzoxazin-3(4H)-one
Cat. No. B8685439
Key on ui cas rn:
103361-40-6
M. Wt: 250.18 g/mol
InChI Key: FMXZYYVFTDPNLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05108488
Procedure details
Iron powder (1.05 g) is suspended in 5% aqueous acetic acid (2.0 ml) and heated to 80° C. To the suspension, a solution of 7-fluoro-3,4-dihydro-3-oxo-6-nitro-4-(2-propynyl)-2H-1,4-benzoxazine (0.47 g) in acetic acid (1.9 ml) and ethyl acetate (1.9 ml) is dropwise added, and the resulting mixture is heated under reflux at 60° to 80° C. for 3 hours. After being allowed to cool, water and ethyl acetate are added to the mixture. The residue is removed by filtration, and the filtrate is extracted with ethyl acetate. The extract is washed with water and aqueous sodium bicarbonate solution, dried and concentrated to give 6-amino-7-fluoro-3,4-dihydro-3-oxo-4-(2-propynyl)-2H-1,4-benzoxazine.
Quantity
0.47 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[C:15]([N+:16]([O-])=O)=[CH:14][C:5]2[N:6]([CH2:11][C:12]#[CH:13])[C:7](=[O:10])[CH2:8][O:9][C:4]=2[CH:3]=1.O>C(O)(=O)C.C(OCC)(=O)C.[Fe]>[NH2:16][C:15]1[C:2]([F:1])=[CH:3][C:4]2[O:9][CH2:8][C:7](=[O:10])[N:6]([CH2:11][C:12]#[CH:13])[C:5]=2[CH:14]=1
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Inputs
Step One
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Name
|
|
|
Quantity
|
0.47 g
|
|
Type
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reactant
|
|
Smiles
|
FC1=CC2=C(N(C(CO2)=O)CC#C)C=C1[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
1.9 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
|
Name
|
|
|
Quantity
|
1.9 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
Step Three
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Name
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|
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Quantity
|
2 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Step Four
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Name
|
|
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Quantity
|
1.05 g
|
|
Type
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catalyst
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Smiles
|
[Fe]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
|
Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the resulting mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux at 60° to 80° C. for 3 hours
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
to cool
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The residue is removed by filtration
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the filtrate is extracted with ethyl acetate
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WASH
|
Type
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WASH
|
|
Details
|
The extract is washed with water and aqueous sodium bicarbonate solution
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC=1C(=CC2=C(N(C(CO2)=O)CC#C)C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
